2-methyl-4-[2,8,11-trihydroxy-11-[5-(1-hydroxypentadecyl)oxolan-2-yl]undecyl]-2H-furan-5-one

• CAS RN: 113817-64-4
• Molecular Formula: C7H5ClO3S
• IUPAC Name: 2-methyl-4-[2,8,11-trihydroxy-11-[5-(1-hydroxypentadecyl)oxolan-2-yl]undecyl]-2H-furan-5-one
• InChI: InChI=1S/C35H64O7/c1-3-4-5-6-7-8-9-10-11-12-13-17-20-31(38)33-23-24-34(42-33)32(39)22-21-29(36)18-15-14-16-19-30(37)26-28-25-27(2)41-35(28)40/h25,27,29-34,36-39H,3-24,26H2,1-2H3
• SMILES: CCCCCCCCCCCCCCC(C1CCC(O1)C(CCC(CCCCCC(CC2=CC(OC2=O)C)O)O)O)O
• synonyms: goniothalamicin

Description

2-methyl-4-[2,8,11-trihydroxy-11-[5-(1-hydroxypentadecyl)oxolan-2-yl]undecyl]-2H-furan-5-one is a natural product found in Annona montana, Asimina parviflora, and other organisms with data available.

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

• A study by Jeong, Kim, and Kang (1997) developed synthetic approaches for bicyclic compounds related to the target molecule, emphasizing the complexity and challenges in synthesizing such structures (Jeong, Kim, & Kang, 1997).
• Alves et al. (2001) investigated Diels–Alder reactions involving furans, which are structurally related to the target compound, providing insights into the chemical behavior and potential applications of such compounds (Alves et al., 2001).

Biological and Pharmacological Activities

• A study by Phutdhawong et al. (2019) explored the biological activities of furan derivatives, which can shed light on the potential biological implications of the target compound (Phutdhawong et al., 2019).
• The research by Manfredini et al. (2000) on novel antioxidant agents deriving from molecular combinations of vitamins C and E analogues involved furan derivatives, suggesting potential antioxidative properties for similar compounds (Manfredini et al., 2000).

Material Science and Polymer Chemistry

• Ray et al. (2018) conducted research on synthesizing bioacrylic polymers from dihydro-5-hydroxyl furan-2-one, demonstrating the applicability of furan derivatives in material science and polymer chemistry (Ray et al., 2018).

Food Chemistry and Maillard Reactions

• Frank and Hofmann (2000) examined the influence of carbohydrate moieties on chromophore formation during food-related Maillard reactions involving furan compounds, relevant to understanding the chemical behavior of the target compound in food chemistry (Frank & Hofmann, 2000).